Cas no 1303968-01-5 (2-(6-Bromopyridazin-3-yl)propan-2-ol)

• Product Name: 2-(6-Bromopyridazin-3-yl)propan-2-ol
• CAS No: 1303968-01-5
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• MDL: MFCD19543921
• CID: 5243121
• PubChem ID: 66520372
• Update Time: 2026-03-08

2-(6-Bromopyridazin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridazin-3-yl)propan-2-ol
• 2-(6-Bromopyridazin-3-yl)propan-2-ol

• MDL： MFCD19543921
• Inchi： 1S/C7H9BrN2O/c1-7(2,11)5-3-4-6(8)10-9-5/h3-4,11H,1-2H3
• InChI Key： KMIAQERZDIGIAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C)O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 0.6
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 2-(6-Bromopyridazin-3-yl)propan-2-ol

2-(6-Bromopyridazin-3-yl)propan-2-ol (CAS 1303968-01-5): A Versatile Brominated Pyridazine Derivative with Emerging Applications

In the realm of heterocyclic chemistry, 2-(6-Bromopyridazin-3-yl)propan-2-ol (CAS 1303968-01-5) has emerged as a structurally intriguing compound with growing importance in pharmaceutical research and material science. This brominated pyridazine derivative combines the unique electronic properties of a pyridazine core with the synthetic versatility of a bromine substituent and a tertiary alcohol functional group, making it a valuable building block for various chemical transformations.

The molecular structure of 2-(6-Bromopyridazin-3-yl)propan-2-ol features a pyridazine ring substituted at position 3 with a 2-hydroxy-2-propyl group and at position 6 with a bromine atom. This specific substitution pattern contributes to its distinctive chemical behavior, particularly in cross-coupling reactions where the bromine serves as an excellent leaving group. The compound's molecular formula (C₇H₉BrN₂O) and molecular weight (217.06 g/mol) make it a moderately sized heterocycle suitable for various synthetic applications.

Recent advances in drug discovery have highlighted the importance of pyridazine-containing compounds as potential therapeutic agents. The 6-bromopyridazine scaffold in particular has shown promise in the development of kinase inhibitors, with researchers exploring its potential in targeting various disease pathways. The presence of both bromine and hydroxyl functional groups in 2-(6-Bromopyridazin-3-yl)propan-2-ol allows for diverse modification strategies, making it a valuable intermediate in medicinal chemistry programs.

In material science applications, this compound has attracted attention for its potential use in the synthesis of organic electronic materials. The electron-deficient nature of the pyridazine ring, combined with the synthetic handle provided by the bromine substituent, makes it suitable for constructing conjugated systems with tailored electronic properties. Researchers are investigating its incorporation into OLED materials and organic semiconductors, where precise control of molecular architecture is crucial for performance optimization.

The synthetic utility of 2-(6-Bromopyridazin-3-yl)propan-2-ol extends to its participation in various name reactions. The bromine atom readily undergoes palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings, enabling the construction of more complex molecular architectures. Meanwhile, the tertiary alcohol group can serve as a point for further functionalization or as a hydrogen bond donor/acceptor in molecular recognition processes.

From a structure-activity relationship perspective, the presence of both nitrogen atoms in the pyridazine ring creates opportunities for hydrogen bonding interactions with biological targets. This feature, combined with the compound's moderate lipophilicity (predicted logP ≈ 1.2), suggests potential for good membrane permeability in biological systems. These characteristics make 2-(6-Bromopyridazin-3-yl)propan-2-ol particularly interesting for researchers developing small molecule probes or drug candidates.

In the context of green chemistry initiatives, recent studies have explored more sustainable approaches to synthesizing and modifying this compound. The development of catalytic bromination methods and atom-economical transformations of the pyridazine core align with current trends toward environmentally friendly synthetic protocols. These advancements address growing concerns about waste reduction in chemical manufacturing while maintaining high yields and selectivity.

The commercial availability of 2-(6-Bromopyridazin-3-yl)propan-2-ol has increased in recent years, reflecting its growing importance in research applications. Suppliers typically offer this compound with purity levels exceeding 95%, often characterized by HPLC, NMR, and mass spectrometry analysis. Proper storage under inert atmosphere at low temperatures (typically 2-8°C) is recommended to maintain stability over extended periods.

Looking toward future applications, researchers are particularly interested in exploring the photophysical properties of derivatives based on this brominated pyridazine alcohol. Preliminary studies suggest potential utility in fluorescence-based sensors and bioimaging probes, where the pyridazine core could serve as an electron-accepting component in push-pull systems. The compound's modular synthetic accessibility makes it an attractive starting point for developing tailored molecular probes.

For synthetic chemists working with 2-(6-Bromopyridazin-3-yl)propan-2-ol, several practical considerations should be noted. The compound exhibits good solubility in common organic solvents such as dichloromethane, THF, and DMF, but limited solubility in water. Standard safety precautions for handling organic compounds should be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, proper ventilation and containment measures are recommended during laboratory operations.

The growing body of literature referencing CAS 1303968-01-5 reflects the compound's expanding role in chemical research. Recent patent applications have disclosed its use as an intermediate in the synthesis of various biologically active molecules, particularly in the areas of central nervous system and anti-inflammatory therapeutics. These developments underscore the compound's potential to contribute to future pharmaceutical innovations.

In analytical chemistry applications, 2-(6-Bromopyridazin-3-yl)propan-2-ol and its derivatives have shown utility as chromatographic standards and mass spectrometry tags. The bromine isotope pattern provides a distinctive mass spectral signature, while the nitrogen-rich structure offers good ionization efficiency in various mass spectrometry techniques. These properties make it valuable for method development and analytical applications.

As research into heterocyclic building blocks continues to advance, 2-(6-Bromopyridazin-3-yl)propan-2-ol stands out as a versatile intermediate with multiple points for structural elaboration. Its combination of synthetic accessibility, structural features, and potential biological relevance positions it as an important tool for chemists working across multiple disciplines, from medicinal chemistry to materials science.